N-(4-acetylphenyl)-2-(3,4,5-triethoxybenzoyl)hydrazinecarbothioamide

• IUPAC Name: 1-(4-acetylphenyl)-3-[(3,4,5-triethoxybenzoyl)amino]thiourea
• InChI: InChI=1S/C22H27N3O5S/c1-5-28-18-12-16(13-19(29-6-2)20(18)30-7-3)21(27)24-25-22(31)23-17-10-8-15(9-11-17)14(4)26/h8-13H,5-7H2,1-4H3,(H,24,27)(H2,23,25,31)
• InChI Key: DMUZUCVJFRINTF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NNC(=S)NC2=CC=C(C=C2)C(=O)C
• Molecular Formula: C22H27N3O5S
• Molecular Weight: 445.5 g/mol

Description

N-(4-acetylphenyl)-2-(3,4,5-triethoxybenzoyl)hydrazinecarbothioamide, also known as ATB-346, is a novel compound that has gained significant attention in the field of medicinal chemistry. The compound is a nonsteroidal anti-inflammatory drug (NSAID) that has been designed to reduce the gastrointestinal side effects associated with traditional NSAIDs.

Mechanism of Action

N-(4-acetylphenyl)-2-(3,4,5-triethoxybenzoyl)hydrazinecarbothioamide works by inhibiting the cyclooxygenase (COX) enzyme, which is responsible for the production of prostaglandins. Unlike traditional NSAIDs, which inhibit both COX-1 and COX-2, N-(4-acetylphenyl)-2-(3,4,5-triethoxybenzoyl)hydrazinecarbothioamide selectively targets COX-2, which is the main enzyme responsible for inflammation.
Biochemical and Physiological Effects:
Studies have shown that N-(4-acetylphenyl)-2-(3,4,5-triethoxybenzoyl)hydrazinecarbothioamide has a significantly reduced risk of causing gastrointestinal side effects compared to traditional NSAIDs. This is due to the fact that the compound is designed to release hydrogen sulfide (H2S) in the gut, which has been shown to have protective effects on the gastrointestinal tract.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-acetylphenyl)-2-(3,4,5-triethoxybenzoyl)hydrazinecarbothioamide is its reduced risk of causing gastrointestinal side effects, which makes it a more attractive option than traditional NSAIDs for the treatment of inflammatory conditions. However, one limitation of the compound is that it has not yet been approved for clinical use and therefore cannot be used in human studies.

Future Directions

There are several potential future directions for the development of N-(4-acetylphenyl)-2-(3,4,5-triethoxybenzoyl)hydrazinecarbothioamide. One area of research is the investigation of the compound's potential in the treatment of chronic pain conditions, such as fibromyalgia and chronic low back pain. Another area of research is the development of new drug delivery systems for N-(4-acetylphenyl)-2-(3,4,5-triethoxybenzoyl)hydrazinecarbothioamide, which could improve its efficacy and reduce the risk of side effects. Finally, there is also potential for the development of new compounds that are based on the structure of N-(4-acetylphenyl)-2-(3,4,5-triethoxybenzoyl)hydrazinecarbothioamide, which could have improved pharmacological properties.

Scientific Research Applications

N-(4-acetylphenyl)-2-(3,4,5-triethoxybenzoyl)hydrazinecarbothioamide has been extensively studied in preclinical models for its anti-inflammatory and analgesic properties. The compound has been shown to be effective in reducing inflammation and pain in models of arthritis, inflammatory bowel disease, and neuropathic pain.